Cas no 2418659-65-9 (N-[[4-(2-Aminoethyl)phenyl]methyl]-1,3-benzothiazole-4-carboxamide;hydrochloride)

• Product Name: N-[[4-(2-Aminoethyl)phenyl]methyl]-1,3-benzothiazole-4-carboxamide;hydrochloride
• CAS No: 2418659-65-9
• MF: C₁₇H₁₈ClN₃OS
• MW: 347.862321376801
• CID: 6338485
• PubChem ID: 154576899
• Update Time: 2025-10-22

N-[[4-(2-Aminoethyl)phenyl]methyl]-1,3-benzothiazole-4-carboxamide;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2418659-65-9
• N-{[4-(2-aminoethyl)phenyl]methyl}-1,3-benzothiazole-4-carboxamide hydrochloride
• N-[[4-(2-Aminoethyl)phenyl]methyl]-1,3-benzothiazole-4-carboxamide;hydrochloride
• EN300-26676679

• Inchi： 1S/C17H17N3OS.ClH/c18-9-8-12-4-6-13(7-5-12)10-19-17(21)14-2-1-3-15-16(14)20-11-22-15;/h1-7,11H,8-10,18H2,(H,19,21);1H
• InChI Key： SXWPKQNBILDJCL-UHFFFAOYSA-N
• SMILES： Cl.S1C=NC2=C1C=CC=C2C(NCC1C=CC(=CC=1)CCN)=O

Computed Properties

• Exact Mass: 347.0859111g/mol
• Monoisotopic Mass: 347.0859111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 371
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.2Ų

Additional information on N-[[4-(2-Aminoethyl)phenyl]methyl]-1,3-benzothiazole-4-carboxamide;hydrochloride

N-[[4-(2-Aminoethyl)phenyl]methyl]-1,3-benzothiazole-4-carboxamide; Hydrochloride: A Comprehensive Overview

CAS No. 2418659-65-9 refers to the compound N-[[4-(2-Aminoethyl)phenyl]methyl]-1,3-benzothiazole-4-carboxamide; Hydrochloride, which is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science.

The chemical structure of this compound is characterized by a benzothiazole ring system, which is a fused bicyclic structure consisting of a benzene ring and a thiazole ring. The presence of the aminoethyl group attached to the phenyl ring introduces additional functional groups that enhance its reactivity and biological activity. The hydrochloride salt form suggests that this compound is often used in its protonated form, which may influence its solubility and bioavailability.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, researchers have explored its role in anti-inflammatory and antioxidant activities, making it a promising candidate for treating conditions such as arthritis and neurodegenerative diseases. Additionally, its ability to modulate cellular signaling pathways has been investigated in the context of cancer therapy.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic methods, has improved the efficiency and scalability of its production. These advancements have made it more accessible for both academic research and industrial applications.

The pharmacokinetic properties of this compound have also been studied extensively. Research indicates that it exhibits moderate bioavailability when administered orally, with favorable absorption profiles in preclinical models. Its metabolic stability and clearance rates are under investigation to optimize its formulation for therapeutic use.

In conclusion, N-[[4-(2-Aminoethyl)phenyl]methyl]-1,3-benzothiazole-4-carboxamide; Hydrochloride (CAS No. 2418659-65-9) is a versatile compound with promising applications in drug discovery and development. Its unique chemical structure, coupled with recent advancements in synthetic methods and pharmacological studies, positions it as a valuable tool in addressing unmet medical needs.